Cas no 946215-34-5 (3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one
• CAS No: 946215-34-5
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 5443310
• Update Time: 2025-10-25

3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one
• 3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C19H18N4O2S2/c1-2-3-10-23-18(24)13-7-4-5-8-14(13)20-19(23)27-12-16-21-17(22-25-16)15-9-6-11-26-15/h4-9,11H,2-3,10,12H2,1H3
• InChI Key： ARBPLSIZLGYXDJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCC)C=1SCC1ON=C(C2SC=CC=2)N=1

Additional information on 3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one

3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

3-butyl-2-({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-3,4-dihydroquinazolin-4-one (CAS No. 946215-34-5) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure incorporates a quinazolinone core, a butyl group, and a thiophene-containing oxadiazole moiety, making it a versatile candidate for exploring novel therapeutic interventions.

The synthesis of 946215-34-5 involves a multi-step process that typically begins with the preparation of the quinazolinone skeleton. This is followed by the introduction of the butyl group and the thiophene-containing oxadiazole substituent through advanced coupling reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes. The incorporation of the thiophene group is particularly noteworthy as it introduces aromaticity and potential electronic effects that can modulate the compound's reactivity and bioavailability.

One of the most promising aspects of 946215-34-5 is its demonstrated biological activity. Studies have shown that this compound exhibits potent anti-inflammatory properties, which could be harnessed for developing novel treatments for chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, preliminary in vitro assays have revealed its ability to inhibit key enzymes involved in neurodegenerative disorders, suggesting its potential as a lead compound for Alzheimer's disease research.

The structural features of 946215-34 are also advantageous for materials science applications. The quinazolinone core provides a rigid framework that can be exploited for designing advanced materials with tailored optical and electronic properties. For instance, researchers have explored its use as a building block for constructing two-dimensional materials with applications in optoelectronics and sensors.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 946215-34's molecular interactions. Advanced molecular docking studies have revealed that the compound can bind effectively to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a scaffold for designing selective drug candidates with improved pharmacokinetic profiles.

In terms of safety and toxicity profiles, 946215 has shown minimal adverse effects in preclinical studies, which is encouraging for its translation into clinical trials. However, further research is required to fully characterize its long-term effects and mechanisms of action in vivo.

Looking ahead, the development of 946215 into a therapeutic agent will depend on optimizing its pharmacokinetics and exploring its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, paving the way for innovative treatments in various therapeutic areas.

In conclusion, 946215 represents a compelling example of how modern chemical synthesis and biological research can converge to create compounds with multifaceted applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of scientific innovation in both medicine and materials science.